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Compound of Interest

Compound Name:
L-Serine benzyl ester

hydrochloride

Cat. No.: B554954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for L-Serine benzyl ester hydrochloride. The information is compiled from

various safety data sheets (SDS) and chemical databases to ensure a thorough understanding

for professionals in research and drug development. While extensive toxicological data is not

available for this specific compound, this guide emphasizes best practices for handling

chemicals of unknown toxicity.

Chemical and Physical Properties
A summary of the known physical and chemical properties of L-Serine benzyl ester
hydrochloride is presented in Table 1. This information is crucial for the proper storage and

handling of the compound.
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Property Value Source

CAS Number 60022-62-0 [1][2]

Molecular Formula C₁₀H₁₄ClNO₃ N/A

Appearance
White to off-white crystalline

powder
[3]

Solubility Soluble in water

Storage Temperature -20°C [4]

Hazard Identification and Classification
According to available Safety Data Sheets, L-Serine benzyl ester hydrochloride is not

classified as a hazardous substance under the Globally Harmonized System (GHS).[1]

However, some sources indicate potential hazards, including skin, eye, and respiratory

irritation. Due to the limited toxicological data, it is prudent to handle this compound as

potentially hazardous.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure the

stability of L-Serine benzyl ester hydrochloride.

Handling
Ventilation: Handle in a well-ventilated area.[5] The use of a local exhaust ventilation system

is recommended to prevent the dispersion of dust.[1]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Table 2.

Hygiene: Wash hands and face thoroughly after handling.[1][3]

Dust Formation: Avoid creating dust.[3][5]

Ignition Sources: Keep away from heat and sources of ignition.[5]
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Storage
Container: Keep the container tightly closed.[1][3]

Conditions: Store in a cool, dry, and dark place.[1][3]

Incompatible Materials: Store away from oxidizing agents.[3]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment when

handling L-Serine benzyl ester hydrochloride.

Protection Type Recommendation Source

Eye/Face Protection
Safety glasses with side-

shields or goggles.
[3][5]

Skin Protection
Protective gloves (e.g., nitrile

rubber) and a lab coat.
[3][5]

Respiratory Protection

A dust respirator is

recommended if dust is

generated.

[3]

First-Aid Measures
In case of exposure, follow the first-aid measures outlined in Table 3.
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Exposure Route First-Aid Measures Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention if you feel unwell.

[1][5]

Skin Contact

Remove contaminated

clothing. Wash the affected

area with soap and plenty of

water. Seek medical advice if

irritation occurs.

[1][5]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice.

[1][3]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Seek medical

attention if you feel unwell.

[1][5]

Fire-Fighting Measures
In the event of a fire involving L-Serine benzyl ester hydrochloride, the following measures

should be taken.

Aspect Recommendation Source

Suitable Extinguishing Media

Use dry chemical, carbon

dioxide, or alcohol-resistant

foam.

[5]

Protective Equipment

Wear self-contained breathing

apparatus (SCBA) and full

protective gear.

[2]
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Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of chemical

compounds like L-Serine benzyl ester hydrochloride, from initial assessment to emergency

response.

Hazard Assessment

Exposure Control

Emergency Preparedness

Review Safety Data Sheet (SDS)

Identify Potential Hazards

Provides data for

Assess Risks for Intended Use

Informs

Know First-Aid Measures Prepare for Spill ResponseUnderstand Fire-Fighting Measures

Select Appropriate PPE

Determines need for

Implement Engineering Controls
(e.g., Fume Hood)

Determines need for

Follow Safe Handling Procedures
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Click to download full resolution via product page

Caption: Logical workflow for safe chemical handling.

Generalized Experimental Workflow for Acute
Toxicity Assessment
As specific toxicological data for L-Serine benzyl ester hydrochloride is not available, a

generalized workflow for assessing the acute toxicity of a chemical compound is presented

below. This serves as a conceptual guide for the type of experimental protocol that would be

required to generate such data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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